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Compound of Interest

Compound Name: 2-Bromo-1-ethyl-4-nitrobenzene

Cat. No.: B1291988

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
protocols for 2-Bromo-1-ethyl-4-nitrobenzene (CAS No. 52121-34-3). Due to the limited
availability of a specific Safety Data Sheet (SDS) for this compound, the information presented
herein is synthesized from data on structurally similar chemicals and the parent compound,
nitrobenzene. All procedures should be conducted only after a thorough, site-specific risk
assessment by qualified personnel.

Hazard Identification and Classification

While a definitive GHS classification for 2-Bromo-1-ethyl-4-nitrobenzene is not readily
available, based on analogous compounds such as other bromonitrobenzene derivatives, the
following hazards are anticipated.[1][2] The parent compound, nitrobenzene, is known to cause
methemoglobinemia and is classified as possibly carcinogenic to humans (Group 2B) by the
International Agency for Research on Cancer (IARC).[3][4]

Anticipated GHS Classification:
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Acute Toxicity (Oral, Dermal, o
i 4 (Anticipated)
Inhalation)

H302, H312, H332: Harmful if
swallowed, in contact with skin,

or if inhaled

Anticipated GHS Pictograms:

o Exclamation Mark (GHSOQ7): For skin, eye, and respiratory irritation.

o Health Hazard (GHSO08): Due to the potential for more severe target organ effects based on

the nitrobenzene moiety.

o Skull and Crossbones (GHS06): Possible for acute toxicity, pending specific data.

Signal Word: Warning

Precautionary Statements (Anticipated):
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr

ay.

Wash face, hands and any

P264 exposed skin thoroughly after

handling.

Do not eat, drink or smoke
P270 ) )

when using this product.

Use only outdoors or in a well-
P271 _

ventilated area.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty

Response P302 + P352

of soap and water.

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON CENTER or

pP312 ]
doctor if you feel unwell.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
Disposal P501 Dispose of contents/container

to an approved waste disposal
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plant.

Physical and Chemical Properties

Limited experimental data for the physical and chemical properties of 2-Bromo-1-ethyl-4-
nitrobenzene is available. The following table includes computed data from PubChem and
observations from scientific literature.[5]

Property Value Source

Molecular Formula C8H8BrNO2 PubChem[5]

Molecular Weight 230.06 g/mol PubChem[5]

Appearance Yellow oil Patent Literature

CAS Number 52121-34-3 Chemical Abstract Services

Experimental Protocols
General Handling and Storage

Protocol ID: GH-001

Objective: To outline the standard procedures for the safe handling and storage of 2-Bromo-1-
ethyl-4-nitrobenzene in a laboratory setting.

Methodology:

e Engineering Controls: All manipulations of 2-Bromo-1-ethyl-4-nitrobenzene must be
performed in a certified chemical fume hood to minimize inhalation exposure. Ensure that a
safety shower and eyewash station are readily accessible.

o Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: A flame-retardant lab coat and chemically resistant gloves (Nitrile rubber
is a common recommendation for nitro- and bromo-aromatic compounds) are mandatory.
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Inspect gloves for integrity before each use.

o Respiratory Protection: If there is a risk of generating aerosols or if working outside a fume
hood, a NIOSH-approved respirator with organic vapor cartridges is required.

e Handling Procedures:

[¢]

Avoid direct contact with skin, eyes, and clothing.

[e]

Use only spark-proof tools and explosion-proof equipment.

[e]

Ground all containers and transfer equipment to prevent static discharge.

o

Prepare a spill kit appropriate for organic compounds before beginning work.
e Storage:
o Store in a tightly closed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

o Store separately from strong oxidizing agents and incompatible materials.

Accidental Release Measures

Protocol ID: AR-001

Objective: To provide a clear procedure for responding to an accidental spill of 2-Bromo-1-
ethyl-4-nitrobenzene.

Methodology:

¢ Immediate Actions:

[e]

Evacuate all non-essential personnel from the spill area.

o

Ensure the area is well-ventilated.

[¢]

Eliminate all ignition sources.
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¢ Containment:

o Wearing the appropriate PPE, contain the spill using an inert absorbent material such as
sand, earth, or vermiculite. Do not use combustible materials like sawdust.

e Clean-up:

o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste disposal.

o Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water.
» Reporting:

o Report the incident to the appropriate environmental health and safety officer.

First Aid Measures

Protocol ID: FA-001

Objective: To describe the immediate first aid response to exposure to 2-Bromo-1-ethyl-4-
nitrobenzene.

Methodology:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.
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Mandatory Visualizations

Risk Assessment and Control Workflow for 2-Bromo-1-ethyl-4-nitrobenzene
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Caption: Risk assessment and control workflow for handling 2-Bromo-1-ethyl-4-nitrobenzene.

Toxicological Information

Specific toxicological data for 2-Bromo-1-ethyl-4-nitrobenzene is not available. The
information below is based on the known toxicology of nitrobenzene.[3][4][6][7]

Acute Effects:

e The primary concern with acute exposure to nitrobenzene compounds is
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the
blood's ability to carry oxygen. Symptoms can include headache, dizziness, nausea,
cyanosis (bluish skin), and in severe cases, respiratory depression and death.[3][6][7]

Chronic Effects:

o Prolonged or repeated exposure may lead to effects on the liver, spleen, and central nervous
system.

o The International Agency for Research on Cancer (IARC) has classified nitrobenzene as
"possibly carcinogenic to humans" (Group 2B).[3][4]

Toxicity Data (for Nitrobenzene):

Route Species Value

Oral LD50 Rat 640 mg/kg

Inhalation LC50 Rat 556 ppm (4 hours)[6]
Dermal LD50 Rabbit 780 mg/kg

Disposal Considerations

All waste containing 2-Bromo-1-ethyl-4-nitrobenzene must be handled as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.
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o Dispose of the waste through a licensed hazardous waste disposal company in accordance
with all local, state, and federal regulations.

e Do not dispose of down the drain or in general waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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